Cas no 99032-17-4 (H-Thr-Val-OH)

• Product Name: H-Thr-Val-OH
• CAS No: 99032-17-4
• MF: C₉H₁₈N₂O₄
• MW: 218.250222682953
• CID: 750398
• PubChem ID: 7020902
• Update Time: 2025-04-24

H-Thr-Val-OH Chemical and Physical Properties

Names and Identifiers

• L-Valine, L-threonyl-
• H-THR-VAL-OH
• L-THREONYL-L-VALINE
• Thr-Val
• Threoninylvaline
• threonyl-valine
• Threonylvaline
• L-Thr-L-Val
• CHEBI:90328
• 99032-17-4
• (2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-3-methylbutanoic acid
• (S)-2-((2S,3R)-2-Amino-3-hydroxybutanamido)-3-methylbutanoic acid
• Threonine Valine dipeptide
• L-Threoninyl-L-Valine
• TV dipeptide
• T-V Dipeptide
• Q27162466
• Threonine-Valine dipeptide
• H-Thr-Val-OH

• Inchi： 1S/C9H18N2O4/c1-4(2)7(9(14)15)11-8(13)6(10)5(3)12/h4-7,12H,10H2,1-3H3,(H,11,13)(H,14,15)/t5-,6+,7+/m1/s1
• InChI Key： CKHWEVXPLJBEOZ-VQVTYTSYSA-N
• SMILES： O[C@H](C)[C@@H](C(N[C@H](C(=O)O)C(C)C)=O)N

Computed Properties

• Exact Mass: 218.12700
• Monoisotopic Mass: 218.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (563 g/l) (25 º C),
• PSA: 112.65000
• LogP: 0.01110

H-Thr-Val-OH Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Thr-Val-OH

L-Valine, L-threonyl- (CAS No. 99032-17-4): A Comprehensive Overview of Its Properties and Applications

L-Valine, L-threonyl- (CAS No. 99032-17-4) is a dipeptide composed of L-valine and L-threonine, two essential amino acids with significant biological roles. This compound has garnered attention in the fields of biochemistry, pharmaceuticals, and nutraceuticals due to its unique properties and potential health benefits. In this article, we delve into the molecular structure, physicochemical characteristics, applications, and market trends of L-Valine, L-threonyl-, while addressing common questions and trending topics in the scientific community.

The molecular formula of L-Valine, L-threonyl- is C₉H₁₈N₂O₅, and it is classified as a dipeptide. The compound is formed through a peptide bond between the carboxyl group of L-threonine and the amino group of L-valine. This structural configuration imparts specific solubility, stability, and bioavailability characteristics, making it a subject of interest for researchers exploring peptide-based therapeutics and nutritional supplements.

One of the most frequently asked questions about L-Valine, L-threonyl- is its role in human metabolism. As a derivative of two essential amino acids, this dipeptide is involved in protein synthesis, muscle repair, and immune function. Recent studies have highlighted its potential in sports nutrition, where it may aid in recovery and endurance. Additionally, its applications in functional foods and dietary supplements are being explored, particularly for individuals with specific nutritional requirements.

The synthesis of L-Valine, L-threonyl- typically involves enzymatic or chemical methods, with enzymatic synthesis being preferred for its higher specificity and lower environmental impact. The compound is generally recognized as safe (GRAS) for use in food and pharmaceutical applications, provided it meets purity standards. Researchers are also investigating its potential as a bioactive peptide, with preliminary studies suggesting benefits for gut health and metabolic regulation.

Market trends indicate a growing demand for L-Valine, L-threonyl-, driven by the expanding nutraceutical and pharmaceutical industries. Consumers are increasingly seeking natural and sustainable ingredients, and this dipeptide aligns with these preferences. Furthermore, advancements in biotechnology and fermentation processes are expected to enhance production efficiency, making it more accessible for various applications.

In the context of personalized nutrition, L-Valine, L-threonyl- is being studied for its potential to address specific health conditions, such as muscle wasting and metabolic disorders. Its compatibility with other amino acids and peptides makes it a versatile component in tailored nutritional formulations. As research progresses, the compound may find new applications in medical nutrition and therapeutic diets.

From a regulatory perspective, L-Valine, L-threonyl- is subject to guidelines set by organizations such as the FDA and EFSA, ensuring its safety and efficacy in consumer products. Manufacturers are required to adhere to strict quality control measures, including HPLC analysis and mass spectrometry, to verify purity and composition. These standards are critical for maintaining consumer trust and meeting industry requirements.

In conclusion, L-Valine, L-threonyl- (CAS No. 99032-17-4) is a promising compound with diverse applications in health and nutrition. Its unique properties, combined with growing consumer interest in functional ingredients, position it as a valuable asset in the scientific and commercial landscape. As research continues to uncover its full potential, this dipeptide is likely to play an increasingly important role in innovative product development.